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Compound of Interest

(R)-Desmethylsibutramine
Compound Name:
hydrochloride

Cat. No. B129184

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of (R)-Desmethylsibutramine
hydrochloride, an active metabolite of sibutramine. It covers its core chemical and physical
properties, mechanism of action, and relevant experimental methodologies. The information is
intended to support research and development activities within the scientific community.

Core Chemical and Physical Properties

(R)-Desmethylsibutramine HCI, the (R)-enantiomer of a primary active metabolite of
sibutramine, possesses distinct chemical and physical characteristics critical for its handling,
formulation, and analysis. While sibutramine was used as a racemic mixture, studies have
shown that the (R)-enantiomers of its metabolites are responsible for the majority of its
pharmacological activity.[1]

The hydrochloride salt form enhances the compound's water solubility and bioavailability.[2]
Key quantitative properties are summarized in the table below.

Table 1: Physicochemical Properties of (R)-Desmethylsibutramine HCI
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Value

Reference

IUPAC Name

(1R)-1-[1-(4-
chlorophenyl)cyclobutyl]-N,3-
dimethylbutan-1-

amine;hydrochloride

[3]

Synonyms

(alphaR)-1-(4-Chlorophenyl)-
N-methyl-alpha-(2-
methylpropyl)-
cyclobutanemethanamine HCI

[3]

CAS Number

259731-40-3

[3]

Molecular Formula

Ci6H24CIN - HCI (or

[3]4]

C16H25CI2N)
Molecular Weight 302.28 g/mol [2][3]
Exact Mass 301.1364 Da [3]
Appearance White to off-white solid powder  [2][5]
- Soluble in Water, DMSO, and
Solubility [4][5106]1[7]
Methanol
Recommended long-term
Storage [4][7]

storage at -20°C

Pharmacological Profile and Mechanism of Action

(R)-Desmethylsibutramine is a potent monoamine reuptake inhibitor with a higher affinity for

norepinephrine (NET) and serotonin (SERT) transporters compared to the parent compound,

sibutramine.[1][2][5] Its mechanism of action, which is central to its anorectic and

antidepressant effects, involves blocking these transporters on presynaptic neurons. This

inhibition leads to an increased concentration of norepinephrine and serotonin in the synaptic

cleft, enhancing downstream signaling.[8]

Unlike other serotonergic agents, sibutramine and its metabolites have a low and likely

insignificant affinity for the 5-HT2B receptor, a target associated with cardiovascular risks.[1]
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The (R)-enantiomer of desmethylsibutramine demonstrates significantly more potent anorectic
effects than its (S)-enantiomer counterpart.[1]
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Mechanism of Action at the Synapse
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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